![molecular formula C21H17NO5 B6413399 4-(4-Cbz-Aminopheny)-3-hydroxybenzoic acid, 95% CAS No. 1261917-34-3](/img/structure/B6413399.png)
4-(4-Cbz-Aminopheny)-3-hydroxybenzoic acid, 95%
Overview
Description
4-(4-Cbz-Aminopheny)-3-hydroxybenzoic acid, 95% (4-CBZ-3-HBA) is an organic compound belonging to the class of benzoates. It is a white crystalline solid with a molecular weight of 313.4 g/mol. 4-CBZ-3-HBA has a wide range of applications in the field of chemistry, biochemistry, and pharmacology. It is used as a reagent in organic synthesis, as a drug intermediate in the pharmaceutical industry, and as a substrate in biochemical assays. 4-CBZ-3-HBA has also been used as a model compound to study the interactions between aminopheny and hydroxybenzoic acid moieties.
Mechanism of Action
The exact mechanism of action of 4-(4-Cbz-Aminopheny)-3-hydroxybenzoic acid, 95% is not fully understood. However, it is believed that the compound interacts with certain enzymes in the body, resulting in changes in the activity of these enzymes. For example, 4-(4-Cbz-Aminopheny)-3-hydroxybenzoic acid, 95% has been shown to inhibit the activity of cytochrome P450, which is involved in the metabolism of drugs. Additionally, 4-(4-Cbz-Aminopheny)-3-hydroxybenzoic acid, 95% has been shown to inhibit the activity of UDP-glucuronosyltransferase, which is involved in the metabolism of drugs and other compounds.
Biochemical and Physiological Effects
4-(4-Cbz-Aminopheny)-3-hydroxybenzoic acid, 95% has been shown to have a number of biochemical and physiological effects. It has been shown to inhibit the activity of cytochrome P450, resulting in decreased metabolism of drugs. Additionally, 4-(4-Cbz-Aminopheny)-3-hydroxybenzoic acid, 95% has been shown to inhibit the activity of UDP-glucuronosyltransferase, resulting in decreased metabolism of drugs and other compounds. Furthermore, 4-(4-Cbz-Aminopheny)-3-hydroxybenzoic acid, 95% has been shown to interact with certain enzymes in the body, resulting in changes in the activity of these enzymes.
Advantages and Limitations for Lab Experiments
The main advantage of using 4-(4-Cbz-Aminopheny)-3-hydroxybenzoic acid, 95% in laboratory experiments is that it is a relatively stable compound and can be easily synthesized. Additionally, it has a wide range of applications in the fields of biochemistry and pharmacology. However, there are some limitations to using 4-(4-Cbz-Aminopheny)-3-hydroxybenzoic acid, 95% in laboratory experiments. For example, the compound is not very soluble in water, and it has a relatively low solubility in organic solvents. Furthermore, the compound is relatively expensive and may not be cost-effective for some laboratory experiments.
Future Directions
There are a number of potential future directions for research on 4-(4-Cbz-Aminopheny)-3-hydroxybenzoic acid, 95%. These include further studies on the compound’s biochemical and physiological effects, as well as its interactions with enzymes. Additionally, further research into the synthesis of 4-(4-Cbz-Aminopheny)-3-hydroxybenzoic acid, 95% could lead to the development of more efficient and cost-effective methods of production. Finally, research into the compound’s potential applications in drug development could lead to the development of novel drugs and drug delivery systems.
Synthesis Methods
4-(4-Cbz-Aminopheny)-3-hydroxybenzoic acid, 95% can be synthesized by reacting 4-chlorobenzaldehyde with 3-aminophenol in the presence of a base such as sodium hydroxide. The reaction is carried out in an aqueous solution at room temperature. The product is then purified by recrystallization from a solvent such as ethanol.
Scientific Research Applications
4-(4-Cbz-Aminopheny)-3-hydroxybenzoic acid, 95% is widely used in scientific research, particularly in the fields of biochemistry and pharmacology. It is used as a model compound to study the interactions between aminopheny and hydroxybenzoic acid moieties. 4-(4-Cbz-Aminopheny)-3-hydroxybenzoic acid, 95% is also used as a substrate in enzymatic assays to study the action of enzymes such as cytochrome P450 and UDP-glucuronosyltransferase. Additionally, 4-(4-Cbz-Aminopheny)-3-hydroxybenzoic acid, 95% is used to study the effects of drugs on the body, as well as to investigate the mechanisms of drug action.
properties
IUPAC Name |
3-hydroxy-4-[4-(phenylmethoxycarbonylamino)phenyl]benzoic acid | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H17NO5/c23-19-12-16(20(24)25)8-11-18(19)15-6-9-17(10-7-15)22-21(26)27-13-14-4-2-1-3-5-14/h1-12,23H,13H2,(H,22,26)(H,24,25) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UNMWWYBVOJBDJX-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)COC(=O)NC2=CC=C(C=C2)C3=C(C=C(C=C3)C(=O)O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H17NO5 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID801132442 | |
Record name | [1,1′-Biphenyl]-4-carboxylic acid, 2-hydroxy-4′-[[(phenylmethoxy)carbonyl]amino]- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID801132442 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
363.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1261917-34-3 | |
Record name | [1,1′-Biphenyl]-4-carboxylic acid, 2-hydroxy-4′-[[(phenylmethoxy)carbonyl]amino]- | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1261917-34-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | [1,1′-Biphenyl]-4-carboxylic acid, 2-hydroxy-4′-[[(phenylmethoxy)carbonyl]amino]- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID801132442 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.